![molecular formula C16H26N4O3 B2973154 4-((2-(3,5-dimethylisoxazol-4-yl)acetamido)methyl)-N,N-dimethylpiperidine-1-carboxamide CAS No. 2034283-26-4](/img/structure/B2973154.png)
4-((2-(3,5-dimethylisoxazol-4-yl)acetamido)methyl)-N,N-dimethylpiperidine-1-carboxamide
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Overview
Description
4-((2-(3,5-dimethylisoxazol-4-yl)acetamido)methyl)-N,N-dimethylpiperidine-1-carboxamide is a useful research compound. Its molecular formula is C16H26N4O3 and its molecular weight is 322.409. The purity is usually 95%.
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Scientific Research Applications
- BRD4 Inhibition : Compounds related to this structure may inhibit the bromodomain-containing protein 4 (BRD4), which plays a role in cancer progression. Investigating its effects on BRD4 could lead to novel anticancer therapies .
Cancer Research
Cancer remains a significant global health challenge, and compounds like this one are evaluated for their anticancer properties. Here’s how it fits into cancer research:
- Triple-Negative Breast Cancer (TNBC) : Researchers design derivatives of this compound to evaluate their inhibitory activities against BRD4, especially in TNBC treatment. Understanding its impact on cancer cell growth and metastasis is crucial .
Computational Chemistry and Molecular Modeling
The compound’s structure lends itself to computational studies. Researchers employ density functional theory (DFT) calculations to predict its behavior and interactions. Key points include:
- DFT Calculations : The B3LYP method, using the 6-311+G (2d,p) basis set, helps optimize the molecular structure. Comparing DFT results with experimental data aids in validating theoretical predictions .
Crystallography and Structural Analysis
Single crystal X-ray diffraction provides valuable insights into molecular geometry and packing. Here’s how this compound contributes:
- Crystal Structure Determination : Researchers use X-ray diffraction to determine the precise arrangement of atoms in the crystal lattice. Comparing experimental and calculated structures validates their accuracy .
Organic Synthesis
The compound’s synthetic pathway and reactivity are essential for its practical applications. Consider the following:
- Synthetic Routes : Scientists explore efficient methods to synthesize this compound, optimizing yields and minimizing side reactions. Ethyl 2-((4-(3,5-dimethylisoxazol-4-yl)-2,6-difluorophenyl)amino)benzoate is another related compound studied .
Agrochemicals and Pesticides
The isoxazole scaffold has relevance in agrochemical research. Here’s how it fits in:
- Pesticide Development : Some isoxazole derivatives exhibit pesticidal activity. Researchers investigate their effectiveness against pests while ensuring environmental safety .
Mechanism of Action
Mode of Action
A related compound, 4-(3-(3,5-dimethylisoxazol-4-yl)benzyl)phthalazin-1(2h)-one, has been studied as a potential inhibitor of brd4 . It’s important to note that while these compounds share a similar isoxazole group, their modes of action may differ significantly due to differences in their overall structure .
Biochemical Pathways
The related compound mentioned above was found to modulate the expression of c-myc and γ-h2ax, induce dna damage, inhibit cell migration and colony formation, and arrest the cell cycle at the g1 phase in mcf-7 cells . These effects suggest that the compound may interact with multiple biochemical pathways involved in cell proliferation and DNA repair .
Result of Action
The related compound was found to have significant anti-proliferative activity against both tnbc cell lines and mcf-7 cells
properties
IUPAC Name |
4-[[[2-(3,5-dimethyl-1,2-oxazol-4-yl)acetyl]amino]methyl]-N,N-dimethylpiperidine-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H26N4O3/c1-11-14(12(2)23-18-11)9-15(21)17-10-13-5-7-20(8-6-13)16(22)19(3)4/h13H,5-10H2,1-4H3,(H,17,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RVBQFDAWAXOVLB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NO1)C)CC(=O)NCC2CCN(CC2)C(=O)N(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H26N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
322.40 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-((2-(3,5-dimethylisoxazol-4-yl)acetamido)methyl)-N,N-dimethylpiperidine-1-carboxamide |
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